Cas no 1112127-95-3 (Fenquinotrione Metabolite C Standard)

• Product Name: Fenquinotrione Metabolite C Standard
• CAS No: 1112127-95-3
• MF: C₁₆H₁₁ClN₂O₄
• MW: 330.722543001175
• MDL: MFCD32670772
• CID: 5215333
• Update Time: 2025-07-14

Fenquinotrione Metabolite C Standard Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylic acid, 8-chloro-3,4-dihydro-4-(4-methoxyphenyl)-3-oxo-
• 8-Chloro-4-(4-methoxyphenyl)-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
• Fenquinotrione-001
• Fenquinotrione Metabolite C Standard

• MDL： MFCD32670772
• Inchi： 1S/C16H11ClN2O4/c1-23-10-7-5-9(6-8-10)19-12-4-2-3-11(17)13(12)18-14(15(19)20)16(21)22/h2-8H,1H3,(H,21,22)
• InChI Key： VPEDJTGZXSMEEH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Cl)N(C2=CC=C(OC)C=C2)C(=O)C=1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Fenquinotrione Metabolite C Standard

Research Brief on Fenquinotrione Metabolite C Standard (CAS: 1112127-95-3): Recent Advances and Applications

Fenquinotrione Metabolite C Standard (CAS: 1112127-95-3) has emerged as a critical reference material in the field of agrochemical and environmental research. This metabolite is derived from fenquinotrione, a potent herbicide widely used in rice cultivation. Recent studies have focused on its environmental persistence, metabolic pathways, and potential toxicological effects, making it a subject of significant scientific and regulatory interest.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the degradation kinetics of fenquinotrione and its metabolites, including Fenquinotrione Metabolite C, in soil and water systems. The research highlighted the compound's moderate persistence, with a half-life ranging from 15 to 30 days depending on environmental conditions. Advanced analytical techniques such as LC-MS/MS were employed to quantify the metabolite, demonstrating the importance of high-purity standards like Fenquinotrione Metabolite C Standard for accurate environmental monitoring.

In the realm of toxicology, a recent Environmental Toxicology and Pharmacology paper (2024) explored the metabolic pathways of fenquinotrione in mammalian systems. The study identified Fenquinotrione Metabolite C as a key intermediate in the hepatic metabolism of the parent compound. Researchers utilized the standard to validate their findings, underscoring its role in elucidating potential health risks associated with fenquinotrione exposure. The study also proposed novel biomarkers for exposure assessment based on the metabolite's unique chemical signature.

The analytical community has made significant strides in improving detection methods for Fenquinotrione Metabolite C. A 2024 collaborative study between academic and industry researchers developed a rapid UPLC-QTOF-MS method capable of detecting the metabolite at concentrations as low as 0.1 ng/mL. This advancement, documented in Analytical and Bioanalytical Chemistry, was made possible through the use of certified reference materials, including Fenquinotrione Metabolite C Standard, ensuring method validation and reproducibility across laboratories.

Regulatory developments have also shaped recent research directions. The European Chemicals Agency (ECHA) included fenquinotrione and its metabolites in its 2023 priority substances list for environmental risk assessment. This regulatory action has spurred increased demand for high-quality analytical standards, with Fenquinotrione Metabolite C Standard becoming essential for compliance testing and monitoring programs worldwide. Several commercial providers have responded by offering certified reference materials with expanded documentation of purity and stability characteristics.

Looking forward, researchers are exploring the potential applications of Fenquinotrione Metabolite C Standard in novel areas such as bioremediation studies and the development of enzymatic degradation methods. A proof-of-concept study published in Applied Microbiology and Biotechnology (2024) demonstrated the use of the standard in screening microbial consortia capable of metabolizing fenquinotrione derivatives, opening new possibilities for environmental cleanup technologies.